Cas no 2228568-18-9 (4,4-difluoro-1-(2-fluoroethyl)cyclohexylmethanamine)

4,4-Difluoro-1-(2-fluoroethyl)cyclohexylmethanamine is a fluorinated cyclohexylamine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a difluorinated cyclohexyl core and a fluoroethylamine side chain, which may enhance metabolic stability and bioavailability. The presence of fluorine atoms can influence lipophilicity and binding affinity, making it a valuable intermediate in drug discovery. This compound is particularly useful for medicinal chemistry studies targeting CNS or enzyme modulation due to its balanced physicochemical properties. High-purity synthesis ensures reproducibility in research applications. Proper handling is advised due to its reactive functional groups.
4,4-difluoro-1-(2-fluoroethyl)cyclohexylmethanamine structure
2228568-18-9 structure
Product Name:4,4-difluoro-1-(2-fluoroethyl)cyclohexylmethanamine
CAS No:2228568-18-9
MF:C9H16F3N
MW:195.225253105164
CID:5767302
PubChem ID:165841047
Update Time:2025-06-07

4,4-difluoro-1-(2-fluoroethyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

    • [4,4-difluoro-1-(2-fluoroethyl)cyclohexyl]methanamine
    • EN300-1949693
    • 2228568-18-9
    • 4,4-difluoro-1-(2-fluoroethyl)cyclohexylmethanamine
    • Inchi： 1S/C9H16F3N/c10-6-5-8(7-13)1-3-9(11,12)4-2-8/h1-7,13H2
    • InChI Key： AIDJALGOCOQKOU-UHFFFAOYSA-N
    • SMILES： FC1(CCC(CN)(CCF)CC1)F

Computed Properties

  • Exact Mass: 195.12348400g/mol
  • Monoisotopic Mass: 195.12348400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 26Ų

4,4-difluoro-1-(2-fluoroethyl)cyclohexylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1949693-0.05g
[4,4-difluoro-1-(2-fluoroethyl)cyclohexyl]methanamine
 2228568-18-9
0.05g
 $1129.0 2023-09-17
Enamine
EN300-1949693-0.1g
[4,4-difluoro-1-(2-fluoroethyl)cyclohexyl]methanamine
 2228568-18-9
0.1g
 $1183.0 2023-09-17
Enamine
EN300-1949693-0.25g
[4,4-difluoro-1-(2-fluoroethyl)cyclohexyl]methanamine
 2228568-18-9
0.25g
 $1235.0 2023-09-17
Enamine
EN300-1949693-0.5g
[4,4-difluoro-1-(2-fluoroethyl)cyclohexyl]methanamine
 2228568-18-9
0.5g
 $1289.0 2023-09-17
Enamine
EN300-1949693-1.0g
[4,4-difluoro-1-(2-fluoroethyl)cyclohexyl]methanamine
 2228568-18-9
1g
 $1643.0 2023-05-31
Enamine
EN300-1949693-2.5g
[4,4-difluoro-1-(2-fluoroethyl)cyclohexyl]methanamine
 2228568-18-9
2.5g
 $2631.0 2023-09-17
Enamine
EN300-1949693-5.0g
[4,4-difluoro-1-(2-fluoroethyl)cyclohexyl]methanamine
 2228568-18-9
5g
 $4764.0 2023-05-31
Enamine
EN300-1949693-10.0g
[4,4-difluoro-1-(2-fluoroethyl)cyclohexyl]methanamine
 2228568-18-9
10g
 $7065.0 2023-05-31
Enamine
EN300-1949693-1g
[4,4-difluoro-1-(2-fluoroethyl)cyclohexyl]methanamine
 2228568-18-9
1g
 $1343.0 2023-09-17
Enamine
EN300-1949693-5g
[4,4-difluoro-1-(2-fluoroethyl)cyclohexyl]methanamine
 2228568-18-9
5g
 $3894.0 2023-09-17

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